N1-(4-(benzyloxy)benzyl)-N2-(5-chloro-2-cyanophenyl)oxalamide

• IUPAC Name: N'-(5-chloro-2-cyanophenyl)-N-[(4-phenylmethoxyphenyl)methyl]oxamide
• InChI: InChI=1S/C23H18ClN3O3/c24-19-9-8-18(13-25)21(12-19)27-23(29)22(28)26-14-16-6-10-20(11-7-16)30-15-17-4-2-1-3-5-17/h1-12H,14-15H2,(H,26,28)(H,27,29)
• InChI Key: VPGKJVVPHYQPFR-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)COC2=CC=C(C=C2)CNC(=O)C(=O)NC3=C(C=CC(=C3)Cl)C#N
• Molecular Formula: C23H18ClN3O3
• Molecular Weight: 419.9 g/mol

Description

N1-(4-(benzyloxy)benzyl)-N2-(5-chloro-2-cyanophenyl)oxalamide, also known as BBOCA, is a chemical compound that has attracted attention in the field of scientific research due to its potential as a therapeutic agent. BBOCA is a small molecule that has been shown to exhibit anti-cancer properties, making it a promising candidate for the development of new cancer treatments.

Scientific Research Applications

Cooperative Motion in Amorphous Polymers

• Study on Azo Polymers: A study explored the synthesis of azo polymers and their applications in reversible optical storage, highlighting the cooperative motion of polar side groups in amorphous polymers. This research underscores the significance of designing polymers with specific functional groups for advanced material applications, potentially relevant to the synthesis and utility of compounds like N1-(4-(benzyloxy)benzyl)-N2-(5-chloro-2-cyanophenyl)oxalamide in material science (Meng et al., 1996).

Novel Synthetic Methodologies

• Acid-Catalyzed Rearrangement for Oxalamides Synthesis: A novel one-pot synthetic approach to oxalamides was developed, showcasing the versatility of oxalamide derivatives in synthetic organic chemistry. This methodology could be applied or considered when synthesizing complex molecules such as this compound, demonstrating the compound's potential in facilitating the exploration of new chemical spaces (Mamedov et al., 2016).

Applications in Drug Discovery

• Antitumor Activity of Sulfonamide Derivatives: Research on the synthesis and in vitro antitumor activity of various sulfonamide derivatives hints at the therapeutic potential of structurally complex molecules. While not directly related, the methodologies and biological evaluations in these studies could provide a framework for assessing the biological activities of molecules like this compound in drug discovery contexts (Sławiński & Brzozowski, 2006).

Advanced Material Science Applications

• Hyperbranched Poly(tetraphenylethene) Synthesis: The synthesis and properties of hyperbranched polymers containing tetraphenylethene units were explored, revealing applications in fluorescence, photopatterning, and explosive detection. Such studies highlight the potential for incorporating complex organic molecules like this compound in the development of novel materials with unique optical and chemical properties (Hu et al., 2012).